Stannous oxalate

• IUPAC Name: oxalate;tin(2+)
• InChI: InChI=1S/C2H2O4.Sn/c3-1(4)2(5)6;/h(H,3,4)(H,5,6);/q;+2/p-2
• InChI Key: OQBLGYCUQGDOOR-UHFFFAOYSA-L
• Canonical SMILES: C(=O)(C(=O)[O-])[O-].[Sn+2]
• Molecular Formula: C2O4Sn
• DSSTOX Substance ID: DTXSID1061152
• Molecular Weight: 206.73 g/mol
• Physical Description: White solid; [Merck Index] White powder; [Sigma-Aldrich MSDS]
• CAS No.: 814-94-8

Description

Stannous oxalate, also known as tin(II) oxalate, is an inorganic compound with the chemical formula SnC₂O₄. It is a salt of tin and oxalic acid, appearing as colorless crystals. This compound is insoluble in water but soluble in dilute hydrochloric acid. It is used in various applications, including as a catalyst in organic synthesis and in the production of certain polymers .

Mechanism of Action

Target of Action

Stannous oxalate, also known as tin(II) oxalate, is primarily used as a catalyst in the production of organic esters and plasticizers . It is also used in dyeing and printing fabrics . In the field of oral care, this compound is used in stannous oral care compositions . Furthermore, it has been reported to be used as an anode material for rechargeable lithium batteries .

Mode of Action

The high catalytic activity of this compound can be attributed to its unique chelate molecular structure . Each tin atom in the this compound molecule becomes highly electrophilic because of the stronger electron-attracting inductive effect of the conjoint oxygen atoms . This allows this compound to interact effectively with its targets, leading to significant changes in the target molecules.

In the context of oral care, stannous ions are believed to exert both bactericidal and bacteriostatic effects by interfering with bacterial metabolism . They inhibit bacterial adhesion and reduce plaque toxicity by binding to certain bacterial components .

Biochemical Pathways

It is known that this compound plays a role in the esterification process, which is a key step in the production of organic esters . In the context of oral care, stannous ions may affect the metabolic pathways of oral bacteria, thereby reducing dental plaque .

Pharmacokinetics

It is known that this compound is insoluble in water and acetone, but soluble in dilute hydrochloric acid, methanol, and petroleum ether . These properties may influence its bioavailability and its ability to reach its targets.

Result of Action

The use of this compound as a catalyst in the production of organic esters and plasticizers results in a decrease in reaction time and improvements in the properties of the final products . In oral care, the use of stannous-containing compounds leads to a reduction in dental plaque and an increase in health-associated commensal species .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, its solubility can be affected by the pH and the presence of certain solvents . Moreover, its catalytic activity may be influenced by the temperature and the concentration of the reactants

Preparation Methods

Synthetic Routes and Reaction Conditions

Stannous oxalate can be synthesized through several methods. One common laboratory method involves the reaction of stannous chloride with oxalic acid. The reaction proceeds as follows:

$$\text{SnCl}_2 + \text{H}_2\text{C}_2\text{O}_4 \rightarrow \text{SnC}_2\text{O}_4 + 2\text{HCl}$$SnCl2​+H2​C2​O4​→SnC2​O4​+2HCl

This reaction typically occurs in an aqueous medium, and the this compound precipitates out as a solid .

Industrial Production Methods

In industrial settings, this compound is often produced by reacting stannous chloride with potassium oxalate in a controlled environment. The process involves adding an inhibitor to industrial water, followed by the addition of potassium oxalate powder. The solution’s pH is adjusted to 6-7, and stannous chloride is added to the weak acid solution. The mixture is then heated to 35-40°C, and the resulting precipitate is filtered, washed, and dried to obtain this compound .

Chemical Reactions Analysis

Types of Reactions

Stannous oxalate undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to stannic oxide (SnO₂) when heated in the presence of air.

Reduction: It can act as a reducing agent in certain chemical reactions.

Decomposition: Upon heating, this compound decomposes to form stannous oxide (SnO), carbon dioxide (CO₂), and carbon monoxide (CO).

Common Reagents and Conditions

Oxidation: Heating in the presence of oxygen or air.

Reduction: Reacting with reducing agents such as hydrogen gas.

Decomposition: Heating in an inert atmosphere or under vacuum.

Major Products Formed

Oxidation: Stannic oxide (SnO₂)

Reduction: Stannous oxide (SnO)

Decomposition: Stannous oxide (SnO), carbon dioxide (CO₂), and carbon monoxide (CO)

Scientific Research Applications

Stannous oxalate has several scientific research applications:

Catalysis: It is used as a catalyst in esterification reactions and polymerization processes.

Material Science: This compound is used in the preparation of tin dioxide (SnO₂) nanoparticles, which are employed in various applications, including as anode materials for lithium-ion batteries.

Oral Care: It is used in stannous fluoride dentifrices for its antimicrobial properties, helping to reduce dental plaque and gingivitis.

Comparison with Similar Compounds

Stannous oxalate can be compared with other tin(II) compounds, such as:

Tin(II) oxide (SnO): Similar to this compound, tin(II) oxide is used in catalysis and material science.

Tin(II) chloride (SnCl₂): This compound is also used as a reducing agent and in the synthesis of other tin compounds.

Tin(II) fluoride (SnF₂): Used primarily in dental care products for its fluoride content and antimicrobial properties.

This compound is unique in its specific catalytic properties and its role in the synthesis of advanced materials, making it a valuable compound in various scientific and industrial applications.

Customer Q & A

A: Stannous oxalate has the molecular formula SnC₂O₄ and a molecular weight of 206.71 g/mol. []

A: Yes, researchers have used Raman and X-ray absorption spectroscopy (XAS) to study the structural changes of this compound under high pressure. [] These techniques provide insights into the vibrational modes and electronic structure of the compound.

A: this compound is generally stable under ambient conditions but can undergo oxidation over time. []

A: this compound is an efficient catalyst for esterification reactions. It has been successfully employed in the synthesis of poly(ethylene 2,5-furandicarboxylate) (PEF) [] and poly(trimethylene terephthalate) (PTT). [, ]

ANone: this compound finds applications in various fields:

• Synthesis of Nanomaterials: It acts as a precursor for the synthesis of tin dioxide (SnO₂) nanoparticles, which are crucial components in lithium-ion batteries, gas sensors, and photoelectronic devices. [, ]
• Preparation of Conductive Films: this compound is used in the preparation of transparent conductive films based on nanocrystalline tin dioxide. [] These films have potential applications in optoelectronic devices and solar cells.
• Production of High Boiling Esters: this compound, often combined with alkali metal aluminates, catalyzes the production of high boiling esters like phthalates, adipates, sebacates, and azelates, which are primarily used as plasticizers. [, ]

A: While specific formulation strategies haven't been extensively reported for this compound, storing it under an inert atmosphere and controlling moisture levels can help prevent oxidation and degradation. []

ANone: The environmental impact of this compound is an area requiring further research. Understanding its degradation pathways and potential effects on ecosystems is essential for responsible use and disposal.

ANone: Yes, depending on the specific application, alternatives to this compound exist. For instance:

• Catalysis: Other organometallic compounds, such as titanium-based catalysts, can be used in esterification reactions. [] The choice of catalyst depends on factors like reaction conditions, desired product, and cost-effectiveness.
• Nanomaterial Synthesis: Different tin precursors, like stannous chloride or tin alkoxides, can be employed to synthesize tin dioxide nanoparticles. []